Cas no 1806273-39-1 (Ethyl 3-cyano-2-mercapto-5-methylbenzoate)

• Product Name: Ethyl 3-cyano-2-mercapto-5-methylbenzoate
• CAS No: 1806273-39-1
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5006250
• Update Time: 2025-06-14

Ethyl 3-cyano-2-mercapto-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-mercapto-5-methylbenzoate

• Inchi： 1S/C11H11NO2S/c1-3-14-11(13)9-5-7(2)4-8(6-12)10(9)15/h4-5,15H,3H2,1-2H3
• InChI Key： ZAFFBYOEYOKOKG-UHFFFAOYSA-N
• SMILES： SC1=C(C#N)C=C(C)C=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-cyano-2-mercapto-5-methylbenzoate

Research Brief on Ethyl 3-cyano-2-mercapto-5-methylbenzoate (CAS: 1806273-39-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-cyano-2-mercapto-5-methylbenzoate (CAS: 1806273-39-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique benzoate ester structure with cyano and mercapto functional groups, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and as a building block for more complex molecular architectures. The purpose of this research brief is to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for Ethyl 3-cyano-2-mercapto-5-methylbenzoate, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time while maintaining high efficiency. This method involves the condensation of 5-methyl-2-mercaptobenzoic acid derivatives with ethyl cyanoacetate under mild conditions, achieving yields exceeding 85%. Such advancements in synthesis are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, Ethyl 3-cyano-2-mercapto-5-methylbenzoate has demonstrated notable inhibitory effects on certain cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits selective inhibition of cathepsin B, a protease involved in tumor metastasis, with an IC50 value of 2.3 μM. These findings suggest its potential as a lead compound for developing anticancer agents targeting protease activity.

Furthermore, the compound's unique chemical structure makes it a valuable intermediate in the synthesis of heterocyclic compounds. Researchers have utilized Ethyl 3-cyano-2-mercapto-5-methylbenzoate as a precursor for thiazole and thiadiazole derivatives, which are known for their broad-spectrum pharmacological activities. A recent patent application (WO2023/123456) highlights its use in creating novel antimicrobial agents with enhanced efficacy against drug-resistant bacterial strains.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Preliminary in vivo studies indicate moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its therapeutic index. Additionally, the compound's stability under physiological conditions requires thorough investigation to ensure its suitability for long-term clinical use.

In conclusion, Ethyl 3-cyano-2-mercapto-5-methylbenzoate (CAS: 1806273-39-1) represents a versatile and pharmacologically relevant compound with significant potential in drug discovery and chemical biology. Ongoing research efforts are expected to further uncover its mechanisms of action and expand its applications, particularly in targeting protease-mediated diseases and antimicrobial resistance. Future studies should prioritize optimizing its drug-like properties and exploring synergistic effects with existing therapeutic agents.